3-Hydroxy-4-methylthiophene

• IUPAC Name: 4-methylthiophen-3-ol
• InChI: InChI=1S/C5H6OS/c1-4-2-7-3-5(4)6/h2-3,6H,1H3
• InChI Key: UCMCVVBYKNQCED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC=C1O
• Molecular Formula: C5H6OS
• Molecular Weight: 114.17 g/mol

Description

3-Hydroxy-4-methylthiophene is a useful research compound. Its molecular formula is C5H6OS and its molecular weight is 114.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Chemical and Spectroscopic Properties : 3-Hydroxythiophenes, including derivatives like 3-Hydroxy-4-methylthiophene, exhibit unique chemical and spectroscopic properties. They exist in solvent-dependent equilibrium with their tautomers and show different reactivities to electrophiles compared to their pyrrole counterparts. These properties are useful in chemical synthesis and analysis (Hunter & Mcnab, 2010).

• Copolymers and Applications : Copolymers involving derivatives of this compound, such as 3,4-ethylenedioxythiophene and 3-methylthiophene, have been prepared and applied in various technological domains. Their properties, like charge storage and interaction with DNA, make them promising materials for a range of applications (Ocampo et al., 2007).

• Ionochromic and Thermochromic Effects : Structural, thermal, and optical studies on polythiophene derivatives bearing this compound units have shown notable thermochromic and ionochromic effects. These effects are valuable for developing new sensors and chromic devices (Lévesque & Leclerc, 1996).

• Photochromic Polymers : Synthesis of azobenzene-substituted polythiophenes incorporating this compound has led to novel photochromic polymers. These polymers show changes in their UV-visible absorption properties, indicating potential uses in photochromic materials (Lévesque & Leclerc, 1997).

• Conductive Polymers : Studies have shown that this compound derivatives can be used to synthesize conductive polymers with specific properties. These polymers have applications in electronics and materials science (Chen & Tsai, 1993).

• Polymer Photodetectors : Modified derivatives of this compound have been used in conjugated polymers to enhance the detectivities of polymer photodetectors, indicating their application in photovoltaic technology (Zhang et al., 2015).

• Affinitychromic Polythiophenes : Preparation of polythiophenes bearing this compound units has been explored for creating affinitychromic materials. These polymers change color in response to different analytes, making them useful for sensing and screening applications (Bernier et al., 2002).